Cas no 113110-45-5 (Benzene,chloroethynyl-, monochloro deriv. (9CI))

Benzene,chloroethynyl-, monochloro deriv. (9CI) structure
113110-45-5 structure
Product Name:Benzene,chloroethynyl-, monochloro deriv. (9CI)
CAS No:113110-45-5
MF:C8H4Cl2
MW:171.02336025238
CID:221294
PubChem ID:188716
Update Time:2025-04-19

Benzene,chloroethynyl-, monochloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,chloroethynyl-, monochloro deriv. (9CI)
    • 1-chloro-4-(2-chloroethynyl)benzene
    • 1-Chloro-4-(chloroethynyl)benzene
    • benzene, 1-chloro-4-(2-chloroethynyl)-
    • benzene, 1-chloro-4-(chloroethynyl)-
    • DTXSID10150308
    • SCHEMBL2879214
    • InChI=1/C8H4Cl2/c9-6-5-7-1-3-8(10)4-2-7/h1-4
    • 113110-45-5
    • 1-chloro-4-(2-chloro-ethynyl)-benzene
    • Inchi: 1S/C8H4Cl2/c9-6-5-7-1-3-8(10)4-2-7/h1-4H
    • InChI Key: TXXYLNQDYLBDPK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#CCl)=CC=1

Computed Properties

  • Exact Mass: 169.96912
  • Monoisotopic Mass: 169.9690055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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